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Compound of Interest |

Compound Name: 2-Chlorobenzyl methyl sulfide
CAS No.: 57984-15-3
Cat. No.: B3329341

Get Quote

An In-Depth Technical Guide to 2-Chlorobenzyl Methyl Sulfide: Identification, Properties, and
Synthesis

Abstract

This technical guide provides a comprehensive overview of 2-Chlorobenzyl methyl sulfide, a
halogenated aromatic thioether. Designed for researchers, chemists, and professionals in drug
development and agrochemical synthesis, this document details the compound's
nomenclature, including its definitive IUPAC name and common synonyms. It tabulates key
physicochemical properties derived from established chemical databases. A significant focus is
placed on a robust and reliable synthetic pathway, presented as a detailed experimental
protocol with mechanistic insights. Furthermore, the guide discusses the compound's utility as
a versatile chemical intermediate and outlines essential safety and handling protocols based on
data from structurally related molecules.

Chemical Identity and Nomenclature

The precise identification of a chemical entity is foundational to all scientific research. This
section provides the standardized nomenclature and common identifiers for 2-Chlorobenzyl
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methyl sulfide.

IUPAC Name

The systematic name for this compound, according to the International Union of Pure and
Applied Chemistry (IUPAC) nomenclature, is:

1-chloro-2-((methylthio)methyl)benzene

This name unambiguously describes a benzene ring substituted with a chlorine atom at
position 1 and a methylthiomethyl group (-CH2SCHs3) at position 2. An alternative, acceptable
IUPAC name is 1-chloro-2-(methylsulfanylmethyl)benzene[1][2].

Common Synonyms and Identifiers

In literature and commercial catalogs, this compound may be referred to by several synonyms.
Recognizing these is crucial for effective literature searches and material sourcing.

(2-chlorobenzyl)methylsulfide[3]

2-chlorobenzyl methyl sulphide[3]

(2-chloro-benzyl)-methyl sulfide[3]

Methyl-(o-chlor-benzyl)-sulfid[3]

Physicochemical Properties

The following table summarizes the key computed and reported properties of 2-Chlorobenzyl
methyl sulfide, which are critical for experimental design, including reaction setup and
purification strategies.
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Property Value Source
CAS Number 57984-15-3 [3][4]
Molecular Formula CsHoCIS [3114]
Molecular Weight 172.68 g/mol [31[4]
Exact Mass 172.01100 [3]
InChikey LOQLUWUFXBRUSX- 3]
UHFFFAOYSA-N

Canonical SMILES CSCclccceclCl [3]
LogP (octanol/water) 3.203 [3]
Polar Surface Area 25.30 A2 [3]
Commercial Purity >97% [3]

Note: Experimental data such as boiling point, melting point, and density are not consistently
available in public databases for this specific compound.

Synthesis and Mechanism

The synthesis of thioethers is a cornerstone of organic chemistry. 2-Chlorobenzyl methyl
sulfide is most reliably prepared via a nucleophilic substitution reaction, a variant of the
Williamson ether synthesis.

Recommended Synthetic Protocol: Nucleophilic
Substitution

This method involves the reaction of a suitable electrophile, 2-chlorobenzyl chloride, with a
potent sulfur nucleophile, sodium thiomethoxide. The choice of this pathway is dictated by its
high efficiency, the commercial availability of starting materials, and the straightforward nature
of the reaction, making it highly scalable and reproducible.

Causality of Experimental Choices:
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» Nucleophile: Sodium thiomethoxide (NaSCHs) is used as it is a strong nucleophile, readily
displacing the chloride leaving group. It is typically prepared in situ from methanethiol and a
base or used as a commercially available solution.

e Solvent: A polar aprotic solvent such as N,N-Dimethylformamide (DMF) or acetonitrile is
chosen. These solvents effectively solvate the sodium cation while leaving the thiomethoxide
anion highly reactive, thereby accelerating the S»2 reaction rate.

o Temperature: The reaction is typically conducted at room temperature to slightly elevated
temperatures to ensure a reasonable reaction rate while minimizing potential side reactions.

Detailed Experimental Workflow

Materials:

2-Chlorobenzyl chloride

Sodium thiomethoxide (21 wt. % solution in methanol or solid)

N,N-Dimethylformamide (DMF), anhydrous

Diethyl ether

Saturated aqueous sodium chloride (brine)

Anhydrous magnesium sulfate (MgSQOa)
Procedure:

e Reaction Setup: To a dry, three-necked round-bottom flask equipped with a magnetic stirrer,
a nitrogen inlet, and a dropping funnel, add 2-chlorobenzyl chloride (1.0 eq).

e Solvent Addition: Dissolve the starting material in anhydrous DMF (approx. 5-10 mL per
gram of benzyl chloride).

» Nucleophile Addition: Cool the solution to 0 °C using an ice bath. Add sodium thiomethoxide
(1.1 eq) dropwise via the dropping funnel over 30 minutes. The reaction is mildly exothermic.
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e Reaction Progression: After the addition is complete, remove the ice bath and allow the
reaction mixture to stir at room temperature. Monitor the reaction progress by Thin Layer
Chromatography (TLC) until the starting material is consumed (typically 2-4 hours).

e Quenching: Carefully pour the reaction mixture into a separatory funnel containing deionized
water (3x the volume of DMF used).

o Extraction: Extract the aqueous phase with diethyl ether (3 x 50 mL). The organic layers are
combined.

e Washing: Wash the combined organic layers with water (2 x 50 mL) and then with saturated
brine (1 x 50 mL) to remove residual DMF and salts.

e Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate
(MgSO0a), filter, and concentrate the solvent under reduced pressure using a rotary
evaporator.

« Purification: The resulting crude oil can be purified by vacuum distillation or column
chromatography on silica gel to yield pure 2-Chlorobenzyl methyl sulfide.

Synthesis Workflow Diagram

2-Chlorobenzyl Chloride

Sodium Thiomethoxide Reaction Vessel
(NaSCH3) (0°C to RT)

Polar Aprotic Solvent
(e.g., DMF)

Sn2 Reaction Aqueous Work-up

& Extraction

Purification 2-Chlorobenzyl
(Distillation or Chromatography) Methyl Sulfide

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2-Chlorobenzyl methyl sulfide.
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Applications in Research and Development

2-Chlorobenzyl methyl sulfide serves primarily as a versatile building block in organic
synthesis. Its utility stems from the presence of multiple reactive sites that can be selectively
manipulated.

e Intermediate in Agrochemicals: Structurally related chlorophenyl methyl sulfides are known
intermediates in the synthesis of pesticides. For instance, 2-methyl-3-chlorophenylmethyl
sulfide is a precursor for the herbicide tembotrione[5]. This suggests the potential for 2-
chlorobenzyl methyl sulfide to be used in the development of novel agrochemicals.

o Precursor for Bioactive Molecules: The thioether linkage can be oxidized to the
corresponding sulfoxide and sulfone. These functional groups are present in a wide range of
pharmaceutically active compounds, and controlling the oxidation state is a key strategy in
modulating a molecule's polarity, solubility, and metabolic stability. The o-chlorobenzyl moiety
is a common structural motif in medicinal chemistry.

e General Chemical Synthesis: Benzyl sulfides are used in various industrial applications,
including as additives for high-pressure lubricants and in anticorrosive formulations[6].

Handling and Safety Precautions

While a specific, comprehensive Material Safety Data Sheet (MSDS) for 2-Chlorobenzyl
methyl sulfide is not readily available, a robust safety assessment can be made by examining
its precursors and structurally similar compounds.

e General Hazards: Based on its structure, the compound should be treated as harmful if
swallowed and irritating to the eyes, respiratory system, and skin[7].

» Handling: All manipulations should be performed in a well-ventilated fume hood. Personal
Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant
gloves, is mandatory.

e Precursor Hazards: The common precursor, 2-chlorobenzyl chloride, is classified as a skin
and eye irritant and may cause respiratory irritation[8]. It is prudent to assume that the
product may share some of these hazardous properties.
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» Storage: Store in a tightly sealed container in a cool, dry place away from oxidizing agents.

» Disposal: Dispose of chemical waste in accordance with local, state, and federal regulations.
This may involve incineration in a licensed facility[9].

Expert Insight: The toxicological properties of this specific compound have not been fully
investigated[9]. Therefore, a conservative approach to safety, treating it as a potentially
hazardous substance, is the most responsible course of action.

Conclusion

2-Chlorobenzyl methyl sulfide, or 1-chloro-2-((methylthio)methyl)benzene, is a valuable
chemical intermediate with clear identification parameters. Its synthesis is readily achievable
through standard nucleophilic substitution chemistry, a process that is both efficient and
scalable. While its specific applications are still emerging, its structural motifs suggest
significant potential in the synthesis of complex molecules for the pharmaceutical and
agrochemical industries. Due to the lack of extensive toxicological data, rigorous adherence to
safety protocols is essential when handling this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b3329341?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3329341?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

